3-benzyl-2-((3,4-dichlorobenzyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-benzyl-2-[(3,4-dichlorophenyl)methylsulfanyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C20H16Cl2N2OS2/c21-15-7-6-14(10-16(15)22)12-27-20-23-17-8-9-26-18(17)19(25)24(20)11-13-4-2-1-3-5-13/h1-7,10H,8-9,11-12H2
• InChI Key: LDFQAYKJDNZUBZ-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=C1N=C(N(C2=O)CC3=CC=CC=C3)SCC4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C20H16Cl2N2OS2
• Molecular Weight: 435.4 g/mol

Description

3-benzyl-2-((3,4-dichlorobenzyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C20H16Cl2N2OS2 and its molecular weight is 435.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Properties

• Synthesis Approaches : Researchers have developed methods for synthesizing 2-arylmethyl- and 2-arylmethyl-3-methyl-substituted 3,4-dihydrothieno[3,4-d]pyrimidin-4-ones, starting from 2-cyanomethylbenzoic acid and methyl 3-amino-4-thiophenecarbonate. These synthesis methods aim to yield products with improved physicochemical properties and biological potential compared to their isomeric counterparts and benzene isosteres. The position of the sulfur atom notably influences the electronic spectra of these compounds, indicating a shift in biological activity profiles when transitioning from benzopyrimidines to thieno isosteres (Zadorozhny, Turov, & Kovtunenko, 2010).

Potential Biological Activities

• Antitumor Activity : A study on the synthesis and evaluation of antitumor activity of new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives revealed that the synthesized compounds exhibit potent anticancer activity against various human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma. Some compounds demonstrated activity levels nearly as potent as the reference drug doxorubicin, highlighting the potential of these derivatives as anticancer agents (Hafez & El-Gazzar, 2017).

Antimicrobial Activity

• Broad Spectrum Antimicrobial Properties : Novel derivatives of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxamides were synthesized and tested for antimicrobial activity. These compounds exhibited significant activity against strains of Proteus vulgaris and Pseudomonas aeruginosa, with some derivatives showing higher activity than reference drugs such as streptomycin and metronidazole against Bacillus subtilis and Candida albicans. This suggests their potential as effective antimicrobial agents (Kolisnyk, Vlasov, Kovalenko, Osolodchenko, & Chernykh, 2015).